Cas no 2016-94-6 ( )

  structure
  structure
Product Name: 
CAS No:2016-94-6
MF:C4H14N6O4S
MW:242.256758213043
CID:909181
PubChem ID:227312
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-[2-(diaminomethylideneamino)ethyl]guanidine,sulfuric acid
    • 1,1'-(ethane-1,2-diyl)diguanidine sulfate
    • 2,2'-ethane-1,2-diyldiguanidine sulfate(1:1)
    • AC1L5FEJ
    • AC1Q6XCO
    • AR-1D1700
    • CTK1A5149
    • N,N'-(1,2-ethanediyl)bisguanidinium sulfate
    • N,N'''-Aethandiyl-di-guanidin, Sulfat
    • N,N'''-ethanediyl-di-guanidine, sulfate
    • NCI18807
    • NSC18807
    • 2-[2-(diaminomethylideneamino)ethyl]guanidine; sulfuric acid
    • CCG-37953
    • CHEMBL1449058
    • DS-012797
    • NSC-18807
    • NCGC00013248
    • 2016-94-6
    • DTXSID60280821
    • NCGC00096367-01
    • n-(2-guanidinoethyl)guanidine sulfate
    •  
    • Inchi: 1S/C4H12N6.H2O4S/c5-3(6)9-1-2-10-4(7)8;1-5(2,3)4/h1-2H2,(H4,5,6,9)(H4,7,8,10);(H2,1,2,3,4)
    • InChI Key: NPQKICOQQSIGIQ-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)O.N(=C(/N)\N)/CC/N=C(\N)/N

Computed Properties

  • Exact Mass: 242.07992
  • Monoisotopic Mass: 242.07972412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 203
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 212Ų

Experimental Properties

  • PSA: 203.4
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